1-(4-chlorophenyl)-N-(4-methylbenzyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(4-chlorophenyl)-N-[(4-methylphenyl)methyl]-5-pyridin-3-yltriazole-4-carboxamide
• InChI: InChI=1S/C22H18ClN5O/c1-15-4-6-16(7-5-15)13-25-22(29)20-21(17-3-2-12-24-14-17)28(27-26-20)19-10-8-18(23)9-11-19/h2-12,14H,13H2,1H3,(H,25,29)
• InChI Key: ZLNQMJYODIRTKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=C(N(N=N2)C3=CC=C(C=C3)Cl)C4=CN=CC=C4
• Molecular Formula: C22H18ClN5O
• Molecular Weight: 403.9 g/mol

Description

1-(4-chlorophenyl)-N-(4-methylbenzyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C22H18ClN5O and its molecular weight is 403.87. The purity is usually 95%.
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Scientific Research Applications

Analytical Chemistry Applications

• Chromatography and Mass Spectrometry : The compound's structural relatives have been used in studies involving hydrophilic liquid interaction chromatography coupled with tandem mass spectrometry. For instance, a study developed an accurate methodology for quantitation of food-derived bioactive pyridines and their metabolites in human plasma and urine. The methodology's precision and accuracy were rigorously tested, demonstrating its potential in clinical and food chemistry research (Lang et al., 2010).

Pharmacokinetics and Metabolism

• Drug Metabolism and Pharmacokinetics : Research on structurally similar compounds has contributed to understanding the metabolic pathways and pharmacokinetics in humans. For example, a study elucidated the excretion, metabolism, and pharmacokinetics of a selective cannabinoid receptor antagonist, showcasing the compound's extensive metabolism and the roles of different metabolic pathways (Miao et al., 2012).

Environmental and Occupational Health

• Environmental Exposure and Health Risks : Investigations into the environmental exposure to related organophosphorus and pyrethroid compounds have highlighted the significance of understanding the extent of exposure, especially in vulnerable populations like children. Such studies are pivotal for public health policy development regarding the regulation and use of these chemicals (Babina et al., 2012).